Cas no 2007917-48-6 (azepane-3-carbonitrile;hydrochloride)
Azepane-3-carbonitrile hydrochloride is a versatile heterocyclic compound featuring a seven-membered azepane ring with a nitrile functional group at the 3-position, in its hydrochloride salt form. This structure imparts favorable reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. The nitrile group offers potential for further functionalization, enabling applications in the development of bioactive molecules, including pharmacophores and ligands. Its rigid yet flexible ring system is advantageous for designing compounds with targeted binding properties. Suitable for controlled reactions, it is commonly employed in medicinal chemistry and material science.
2007917-48-6 structure
Product Name:azepane-3-carbonitrile;hydrochloride
CAS No:2007917-48-6
MF:C7H13ClN2
MW:160.64
MDL:MFCD30471131
CID:5096404
PubChem ID:127263621
Update Time:2025-06-07
azepane-3-carbonitrile;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-3-carbonitrile, hexahydro-, hydrochloride (1:1)
- azepane-3-carbonitrile;hydrochloride
- Azepane-3-carbonitrile hydrochloride
- 2007917-48-6
- MFCD30471131
- SY323691
- 1H-Azepine-3-carbonitrile, hexahydro-, hydrochloride (1:1)
- PS-19676
- AZEPANE-3-CARBONITRILE HCL
- Azepane-3-carbonitrilehydrochloride
- EN300-22169293
-
- MDL： MFCD30471131
- Inchi： 1S/C7H12N2.ClH/c8-5-7-3-1-2-4-9-6-7;/h7,9H,1-4,6H2;1H
- InChI Key： LBCGLZILQCHJRY-UHFFFAOYSA-N
- SMILES： C1CCNCC(C#N)C1.Cl
Computed Properties
- Exact Mass: 160.0767261g/mol
- Monoisotopic Mass: 160.0767261g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.8Ų
azepane-3-carbonitrile;hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-100mg |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 100mg |
￥563.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-250mg |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 250mg |
￥752.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-500mg |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 500mg |
￥1251.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-1g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 1g |
￥1879.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-5g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 5g |
￥7141.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBWP700-1-10g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 10g |
￥12137.0 | 2024-04-22 | |
| Ambeed | A904763-1g |
Azepane-3-carbonitrile hydrochloride |
2007917-48-6 | 98% | 1g |
$265.0 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1102148-5g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 5g |
$1365 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102148-10g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 10g |
$2325 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1102148-25g |
azepane-3-carbonitrile;hydrochloride |
2007917-48-6 | 97% | 25g |
$5115 | 2024-07-21 |
azepane-3-carbonitrile;hydrochloride Suppliers
Amadis Chemical Company Limited
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(CAS:2007917-48-6)azepane-3-carbonitrile;hydrochloride
Order Number:A1077172
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:01
Price ($):238.0
Email:sales@amadischem.com
azepane-3-carbonitrile;hydrochloride Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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2. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2007917-48-6)azepane-3-carbonitrile;hydrochloride
Purity:99%
Quantity:1g
Price ($):238.0